2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H13ClN2OS/c1-11-6-5-9-13(10-11)19-16(21)15-14(20-17(18)22-15)12-7-3-2-4-8-12/h2-10H,1H3,(H,19,21)
• InChI Key: ISXIFCKSZQKXQX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(N=C(S2)Cl)C3=CC=CC=C3

Description

2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide, also known as CT5, is a thiazole derivative that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins, a group of compounds that play a key role in inflammation. 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has also been found to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments is its wide range of biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising candidate for various research fields. However, one of the limitations of using 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments is its relatively high cost and low availability.

Future Directions

There are several future directions for the study of 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide. One potential direction is the development of more efficient synthesis methods to reduce the cost and increase the availability of this compound. Another potential direction is the study of 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in combination with other compounds to enhance its therapeutic effects. Additionally, the study of 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in animal models and clinical trials could provide valuable insights into its potential applications in human medicine.

Synthesis Methods

The synthesis of 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide involves the reaction of 3-methylbenzenamine with 2-chloro-4-phenylthiazole-5-carboxylic acid, followed by the addition of triethylamine and acetic anhydride. The resulting compound is then purified through recrystallization to obtain pure 2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide.

Scientific Research Applications

2-chloro-N-(3-methylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been found to have potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties, among others.